Cas no 2034327-92-7 (3-(2-bromophenyl)-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]propan-1-one)

• Product Name: 3-(2-bromophenyl)-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]propan-1-one
• CAS No: 2034327-92-7
• MF: C₂₁H₂₁BrN₄O
• MW: 425.321643590927
• CID: 5376135
• Update Time: 2025-07-01

3-(2-bromophenyl)-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]propan-1-one

• Inchi： 1S/C21H21BrN4O/c22-19-9-5-4-6-16(19)10-11-21(27)25-13-12-18(14-25)26-15-20(23-24-26)17-7-2-1-3-8-17/h1-9,15,18H,10-14H2
• InChI Key： DLZBWIYFOFDWIN-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)(=O)CCC1=CC=CC=C1Br

Additional information on 3-(2-bromophenyl)-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]propan-1-one

Introduction to Compound CAS No. 2034327-92-7: 3-(2-Bromophenyl)-1-[3-(4-Phenyltriazol-1-yl)Pyrrolidin-1-yl]Propan-1-one

The compound with CAS No. 2034327-92-7, commonly referred to as 3-(2-bromophenyl)-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a bromophenyl group, a triazole ring, and a pyrrolidine moiety, all interconnected through a propanone backbone. The bromophenyl group contributes to the compound's aromaticity and potential reactivity, while the 4-phenyltriazole moiety introduces unique electronic properties and enhances stability. The pyrrolidine ring adds structural rigidity and may influence the compound's solubility and bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. Researchers have explored its ability to inhibit key enzymes involved in bacterial metabolism and tumor growth. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against multidrug-resistant bacteria by targeting essential cell wall synthesis enzymes. Similarly, preclinical trials have shown promising results in inhibiting the proliferation of cancer cells by modulating signaling pathways such as the PI3K/AKT/mTOR axis.

The synthesis of 3-(2-bromophenyl)-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]propan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the bromophenyl intermediate, followed by the construction of the triazole ring through a click reaction, and finally, the assembly of the entire molecule via nucleophilic substitution and cyclization reactions. This approach ensures high yield and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its electronic structure and molecular interactions. These properties make it an ideal candidate for further exploration in drug delivery systems and formulation development.

From an environmental perspective, studies on the degradation pathways of this compound have revealed that it undergoes hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This suggests that it has a relatively low environmental impact when compared to other synthetic compounds. However, further research is needed to assess its long-term effects on ecosystems and biodegradability under various environmental conditions.

In conclusion, CAS No. 2034327-92-7 represents a cutting-edge molecule with diverse applications in pharmaceutical research and development. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in addressing pressing health challenges such as antibiotic resistance and cancer therapy. As research continues to unfold, this compound is expected to pave the way for innovative treatments and contribute significantly to advancements in medicinal chemistry.